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Compound of Interest

Compound Name: Hainanmurpanin

Cat. No.: B016064 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document serves as a technical guide on the discovery and origin of Hainanmurpanin, a

natural product belonging to the coumarin class of compounds. While extensive research into

its specific biological activities and mechanisms of action remains to be publicly detailed, this

guide consolidates the available information regarding its isolation and chemical properties.

Introduction to Hainanmurpanin
Hainanmurpanin is a coumarin, a type of benzopyrone that forms a large class of phenolic

substances found in many plants. It is identified by the Chemical Abstracts Service (CAS)

number 95360-22-8 and possesses the chemical formula C₁₇H₁₈O₆, with a molecular weight of

318.325 g/mol .[1]

Discovery and Botanical Origin
Hainanmurpanin was discovered in the leaves of Murraya exotica L., a plant belonging to the

Rutaceae family.[2] This species is also sometimes referred to as Murraya paniculata.[1][3] The

aerial parts of Murraya paniculata, including the leaves, are known to be a rich source of

various coumarins.[1]

While the initial date and research group responsible for the first isolation and characterization

of Hainanmurpanin are not detailed in the readily available scientific literature, subsequent
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studies have focused on methods for its preparative isolation and purification from its natural

source.

Physicochemical Data
A summary of the key physicochemical properties of Hainanmurpanin is presented in Table 1.

Property Value Reference

Chemical Formula C₁₇H₁₈O₆ [1]

Molecular Weight 318.325 g/mol [1]

CAS Number 95360-22-8 [1]

Compound Type Coumarin [1]

Table 1: Physicochemical Properties of Hainanmurpanin

Experimental Protocols: Isolation and Purification
A detailed method for the preparative isolation and purification of Hainanmurpanin from the

leaves of Murraya exotica L. has been described.[2] This protocol is crucial for obtaining a pure

sample of the compound for further biological and chemical studies. The general workflow is

outlined below and visualized in the accompanying diagram.

Extraction and Enrichment
Supercritical Fluid Extraction (SFE): The dried leaves of Murraya exotica L. are subjected to

supercritical fluid extraction using CO₂.

Solvent Extraction: The crude extract obtained from SFE is further extracted with 80%

methanol/water to concentrate the coumarin compounds, including Hainanmurpanin.

High-Speed Countercurrent Chromatography (HSCCC) - Enrichment: The methanol/water

extract is then subjected to a preliminary separation using conventional HSCCC to enrich the

fraction containing Hainanmurpanin and other target coumarins.

Purification
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Consecutive High-Speed Countercurrent Chromatography (HSCCC) - Purification: The

enriched fraction from the previous step is further purified using consecutive HSCCC to

isolate Hainanmurpanin with high purity.

Extraction & Enrichment Purification

Dried Leaves
Supercritical Fluid
Extraction (CO₂) Crude Extract

Solvent Extraction
(80% MeOH/H₂O) MeOH/H₂O Extract HSCCC

(Enrichment) Enriched Fraction Consecutive HSCCC
(Purification) Pure Hainanmurpanin

Click to download full resolution via product page

Figure 1: Workflow for the isolation and purification of Hainanmurpanin.

Biological Activity and Future Directions
The broader class of coumarins isolated from Murraya exotica has been reported to exhibit a

range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor properties.

However, specific quantitative data, detailed experimental protocols for biological assays, and

the elucidation of signaling pathways directly attributed to Hainanmurpanin are not extensively

documented in the current body of scientific literature.

The availability of a robust isolation protocol for Hainanmurpanin opens the door for

comprehensive investigations into its pharmacological potential. Future research should focus

on:

Screening for Biological Activity: A systematic evaluation of Hainanmurpanin across a panel

of in vitro and in vivo assays to identify its primary biological targets.

Mechanism of Action Studies: Elucidation of the specific molecular pathways and signaling

cascades modulated by Hainanmurpanin.

Structure-Activity Relationship (SAR) Studies: Synthesis of Hainanmurpanin analogs to

understand the chemical moieties responsible for any observed biological effects.

This foundational work will be critical in determining the potential of Hainanmurpanin as a lead

compound for drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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